7-(((2-Aminoethyl)imino)methyl)quinolin-8-ol

• CAS No.: 189365-08-0
• Molecular Formula: C12H13N3O
• Molecular Weight: 215.25 g/mol
• IUPAC Name: 7-(2-aminoethyliminomethyl)quinolin-8-ol
• InChI: InChI=1S/C12H13N3O/c13-5-7-14-8-10-4-3-9-2-1-6-15-11(9)12(10)16/h1-4,6,8,16H,5,7,13H2
• InChI Key: LBIYDTOHEIBYDF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C(C=C2)C=NCCN)O)N=C1

Description

7-(((2-Aminoethyl)imino)methyl)quinolin-8-ol is a Mannich base derivative of 8-hydroxyquinoline, characterized by a 2-aminoethyliminomethyl substituent at the 7-position of the quinoline ring. The aminoethylimino group confers unique physicochemical properties, such as enhanced metal chelation capacity and solubility, which are critical for applications in medicinal chemistry and catalysis.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-(((2-Aminoethyl)imino)methyl)quinolin-8-ol typically involves multiple steps, starting from readily available precursors. One common method involves the reaction of 8-hydroxyquinoline with 2-aminoethylamine under specific conditions to form the desired compound. The reaction is usually carried out in the presence of a catalyst and under controlled temperature and pressure to ensure high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize costs. The process may include purification steps such as recrystallization or chromatography to obtain the compound in its pure form .

Chemical Reactions Analysis

Types of Reactions

7-(((2-Aminoethyl)imino)methyl)quinolin-8-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinoline N-oxide derivatives.

Reduction: Reduction reactions can convert the imino group to an amino group.

Substitution: The compound can undergo nucleophilic substitution reactions, where the aminoethyl group can be replaced by other nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents like sodium borohydride for reduction, and nucleophiles like alkyl halides for substitution reactions. The reactions are typically carried out under controlled conditions to ensure selectivity and yield .

Major Products Formed

Scientific Research Applications

7-(((2-Aminoethyl)imino)methyl)quinolin-8-ol has a wide range of scientific research applications:

Chemistry: Used as a ligand in coordination chemistry and as a precursor for the synthesis of other quinoline derivatives.

Biology: Employed in the study of enzyme inhibition and as a fluorescent probe for detecting metal ions.

Medicine: Investigated for its potential anticancer, antimicrobial, and antiviral properties.

Industry: Utilized in the development of fluorescent sensors and as a component in the synthesis of dyes and pigments.

Mechanism of Action

The mechanism of action of 7-(((2-Aminoethyl)imino)methyl)quinolin-8-ol involves its interaction with specific molecular targets and pathways. The compound can bind to metal ions, forming stable complexes that can inhibit enzyme activity. It can also intercalate into DNA, disrupting replication and transcription processes, which contributes to its anticancer and antimicrobial effects .

Comparison with Similar Compounds

Structural and Physicochemical Properties

Compound Name	Substituent at 7-Position	Molecular Formula	Melting Point (°C)	Yield (%)	Key Applications	References
7-(((2-Aminoethyl)imino)methyl)quinolin-8-ol	-(CH₂)₂NH₂ via imino linkage	C₁₂H₁₄N₃O	Not reported	Not reported	Hypothetical: Metal chelation, drug design	-
7-(Morpholinomethyl)quinolin-8-ol (Q-2)	-CH₂-morpholine	C₁₄H₁₇N₂O₂	172–174	25	Anticancer activity
7-(Piperidin-1-ylmethyl)quinolin-8-ol (Q-3)	-CH₂-piperidine	C₁₅H₁₉N₂O	145–146	27	Cytoprotective agents
7-(Phenyl(phenylamino)methyl)quinolin-8-ol	-CH(Ph)(NHPh)	C₂₂H₁₇N₂O	148–151	90	Catalytic synthesis studies
7-((3-Fluorophenyl)(pyridin-2-ylamino)methyl)quinolin-8-ol	-CH(3-Fluorophenyl)(NH-Pyridin-2-yl)	C₂₁H₁₆FN₃O	129–130	13	Structural diversity studies

Key Observations:

• Substituent Effects: The aminoethylimino group in the target compound is expected to exhibit higher basicity and chelation capacity compared to morpholine or piperidine derivatives due to its primary amine functionality .
• Melting Points: Bulky substituents (e.g., phenyl groups) correlate with higher melting points (e.g., 148–151°C for phenyl derivatives) compared to smaller alkylamine groups .
• Yield Variations: Catalytic methods (e.g., MCM-41-tryptophan-Zn nanocatalyst) achieve higher yields (up to 90%) compared to traditional Mannich reactions (13–27%) .